Cas no 687639-03-8 (2-bromo-4-acetamidocyclohexanone)
687639-03-8 structure
Product Name:2-bromo-4-acetamidocyclohexanone
CAS No:687639-03-8
MF:C8H12BrNO2
MW:234.090381622314
CID:2151234
PubChem ID:58981395
Update Time:2025-04-21
2-bromo-4-acetamidocyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-4-acetamidocyclohexanone
- N-(3-bromo-4-oxocyclohexyl)acetamide
- Pramipexole Impurity Z
- N-(3-bromo-4-oxocyclohexyl)acetamide? (Lenalidomide Impurity pound(c)
- 2-bromo-4-acetamido-cyclohexanone
- DTXCID30681508
- SCHEMBL4631677
- DB-338180
- DTXSID50730764
- WBTGJPGTKKCSKY-UHFFFAOYSA-N
- CS-0163852
- Acetamide, N-(3-bromo-4-oxocyclohexyl)-
- 687639-03-8
-
- MDL： MFCD24386973
- Inchi： 1S/C8H12BrNO2/c1-5(11)10-6-2-3-8(12)7(9)4-6/h6-7H,2-4H2,1H3,(H,10,11)
- InChI Key： WBTGJPGTKKCSKY-UHFFFAOYSA-N
- SMILES： BrC1C(CCC(C1)NC(C)=O)=O
Computed Properties
- Exact Mass: 233.00500
- Monoisotopic Mass: 233.00514Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 49.66000
- LogP: 1.84790
2-bromo-4-acetamidocyclohexanone Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-bromo-4-acetamidocyclohexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM328206-100mg |
N-(3-bromo-4-oxocyclohexyl)acetamide |
687639-03-8 | 95%+ | 100mg |
$800 | 2023-02-01 |
2-bromo-4-acetamidocyclohexanone Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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